Cas no 62242-96-0 (Benzoyl chloride, 2-amino-5-methyl-, hydrochloride)
62242-96-0 structure
Product Name:Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
CAS No:62242-96-0
MF:C8H9Cl2NO
MW:206.069160223007
CID:452816
PubChem ID:21489142
Update Time:2025-04-19
Benzoyl chloride, 2-amino-5-methyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
- 2-amino-5-methylbenzoyl chloride,hydrochloride
- 62242-96-0
- SCHEMBL11824699
- 2-Amino-5-methylbenzoyl chloride--hydrogen chloride (1/1)
- DTXSID60614723
-
- Inchi: 1S/C8H8ClNO.ClH/c1-5-2-3-7(10)6(4-5)8(9)11;/h2-4H,10H2,1H3;1H
- InChI Key: SAUYLCDCIYRYOP-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C)C=CC=1N)=O.Cl
Computed Properties
- Exact Mass: 205.00627
- Monoisotopic Mass: 205.0061193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Benzoyl chloride, 2-amino-5-methyl-, hydrochloride Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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